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Compound of Interest

6-Nitropyridine-3-sulfonyl fluoride

Compound Name:

Cat. No.:

B13260760

Get Quote

Chemical Identity & Physicochemical Profile[1][2]

[4]

6-Nitropyridine-3-sulfonyl fluoride is a heteroaromatic Sulfur(VI) electrophile. Unlike

standard benzenesulfonyl fluorides, the incorporation of a pyridine core and a nitro group

3]

creates a highly electron-deficient scaffold. This unique electronic architecture enhances the

electrophilicity of the sulfur center, making it a "hot" warhead for covalent probe design and
fragment-based drug discovery (FBDD).
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Property Detail
CAS Number 1934726-28-9
IUPAC Name 6-Nitropyridine-3-sulfonyl fluoride
Molecular Formula CsH3FN204S
Molecular Weight 206.15 g/mol
SMILES 0O=C1=NC=C(S(F)(=0)=0)C=C1
Derived:[1][2][3]SYCLJIYOYJIXSGQJ-
InChl Key
UHFFFAOYSA-N
Appearance Off-white to pale yellow solid (typically)
- Soluble in DMSO, DMF, Acetonitrile, DCM,;
Solubility

hydrolytically unstable in basic aqueous media.

Structural Architecture

The molecule features a 3,6-disubstituted pyridine ring:

e Position 3 (-SO2F): The SuFEx warhead. Meta to the pyridine nitrogen, but electronically
coupled to the ring's deficiency.

e Position 6 (-NO2): A strong electron-withdrawing group (EWG) located ortho to the pyridine
nitrogen.

o Electronic Consequence: The cooperative electron-withdrawing effects of the pyridine
nitrogen (-1, —M) and the nitro group (-I, —M) significantly deplete electron density from the
ring. This activates the sulfonyl fluoride for nucleophilic attack but also introduces a risk of
SNAr displacement at the C6 position (see Reactivity Profile).

Synthesis Methodologies

Preparation of 6-Nitropyridine-3-sulfonyl fluoride typically follows one of two robust
pathways: Oxidative Fluorination of Thioethers or Fluorination of Sulfinates. The sulfinate route
is often preferred for its operational simplicity and avoidance of chlorine gas.
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Pathway A: The Sulfinate Salt Strategy (Recommended)

This method utilizes sodium 6-nitropyridine-3-sulfinate as a stable precursor, converting it
directly to the sulfonyl fluoride via electrophilic fluorination.

Reagents: Sodium 6-nitropyridine-3-sulfinate, Selectfluor (or NFSI), Acetonitrile/Water.

 Dissolution: Dissolve sodium 6-nitropyridine-3-sulfinate (1.0 eq) in a 1:1 mixture of
MeCN:H20.

» Fluorination: Add Selectfluor (1.2 eq) portion-wise at 0°C. The reaction proceeds via a
radical-mediated oxidative fluorination mechanism.

o Workup: Stir at room temperature for 2—4 hours. Extract with EtOAc, wash with brine, and
dry over NazSOa.

Purification: Flash column chromatography (Hexane/EtOAcC).

Pathway B: Oxidative Chlorination-Fluorination

Suitable when starting from the thiol or benzyl thioether.
o Oxidative Chlorination: Treat 6-nitro-3-(benzylthio)pyridine with

-chlorosuccinimide (NCS) and HCI/AcOH to generate the sulfonyl chloride in situ.

e Fluoride Exchange: Immediately treat the crude sulfonyl chloride with saturated aqueous
KHF2 (Potassium Bifluoride) in MeCN.

e Outcome: The bifluoride anion (

) acts as a potent nucleophile, displacing the chloride to form the stable S—F bond.

Synthesis Logic Diagram (Graphviz)
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Reaction Type

Stepwise Exchange

Sodium 6-nitropyridine- Selectfluor / NFSI
Direct Fluorination 3-sulfinate Oxidative Fluorination)

\ 6-Nitropyridine-3-

KHF2 / MeCN sulfonyl fluoride

(Halogen Exchange) (CAS 1934726-28-9)
NCS / HCI / AcOH /
6-Nitro-3-(benzylthio) | (Oxidative Chiorination) | Sulfonyl Chloride
pyridine (Transient)

Click to download full resolution via product page

Caption: Dual synthetic pathways accessing the target sulfonyl fluoride via sulfinate oxidation
or thiol-chloride exchange.[3][4][5]

Reactivity Profile & Expert Insights
The SUFEx Mechanism

Like other sulfonyl fluorides, this compound reacts via Sulfur(VI) Fluoride Exchange (SUFEX).[6]
[7] The S—F bond is remarkably stable to reduction and thermolysis but reacts specifically with
nucleophiles (Tyr-OH, Lys-NHz, Ser-OH) under "click" conditions.

 Activation: The reaction is often catalyzed by the local protein environment (H-bonding
networks) or by exogenous catalysts like DBU or silicon-based activators.

» Selectivity: It targets Tyrosine and Lysine residues. The high electrophilicity of this specific
nitropyridine scaffold makes it capable of labeling less nucleophilic residues that standard
benzenesulfonyl fluorides might miss.

Critical Warning: The SNAr Competition

Expert Insight: Users must be aware of the "Dual Electrophile” nature of this molecule.

o Site A (SUFEX): The Sulfonyl Fluoride at C3.
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» Site B (SNAr): The C6 position bearing the Nitro group.

e The Risk: The Nitro group at position 6 is ortho to the pyridine nitrogen. This makes it an
excellent leaving group for Nucleophilic Aromatic Substitution (SNAr). Strong nucleophiles
(e.g., thiols like Cysteine) may attack C6 and displace the nitro group instead of, or in
addition to, reacting at the sulfonyl fluoride.

» Mitigation: To ensure SUFEXx selectivity, avoid free thiols (Cys) in the buffer or use pH
conditions that favor O-nucleophiles (Tyr) over SNAr pathways.

Mechanistic Pathway Diagram (Graphviz)

Pathway A: SuFEx (Desired) Pathway B: SNAr (Competitor)

Protein-Tyr-OH / Lys-NH2 6-Nitropyridine-3-sulfonyl fluoride Protein-Cys-SH / Strong Nuc

Attack at S(VI) ~ Attack at C6

(F- Leaving Group) \\\\(NOZ Leaving Group)
Sulfonate/Sulfonamide Conjugate C6-Substituted Pyridine
(Stable Linkage) (Nitro Displacement)

Click to download full resolution via product page

Caption: Competitive reactivity landscape showing the desired SUFEx pathway vs. the potential
SNAr side reaction at the C6-nitro position.

Applications in Drug Discovery[7][10]
Covalent Fragment Screening

This molecule serves as a high-value fragment for Electrophile-First Screening.

o Method: A library of heteroaromatic sulfonyl fluorides is screened against a protein target
using Mass Spectrometry (Intact Protein MS).

e Readout: A mass shift of +186 Da (Fragment — F) indicates covalent modification.
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« Utility: Identifies cryptic pockets where a Tyrosine or Lysine is available for engagement. The
pyridine nitrogen can provide additional H-bonding interactions within the pocket, enhancing
affinity beyond simple covalent capture.

Chemical Biology Probes

Used to profile the reactivity of the proteome. The nitro group can be reduced (post-labeling) to
an amine, which serves as a handle for further functionalization (e.g., attaching a fluorophore
or biotin via amide coupling), effectively turning the probe into a "turn-on" reporter.

Safety & Handling Protocol

o Corrosivity: Sulfonyl fluorides can hydrolyze to sulfonic acids and HF, particularly on contact
with moist surfaces. Handle in a fume hood.

o Moisture Sensitivity: Store under inert atmosphere (Nitrogen/Argon) at -20°C.

 Toxicity: The nitro-pyridine moiety is potentially mutagenic. Standard PPE (gloves, goggles,
lab coat) is mandatory. Avoid inhalation of dust/vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13260760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

